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Compound of Interest

Compound Name: 2-fluoro-3-methyl-4-nitrophenol

CAS No.: 954414-26-7

Cat. No.: B6253972

Get Quote

CAS: 954414-26-7 | Molecular Scaffold for Medicinal Chemistry

Executive Summary
This technical guide provides an in-depth operational framework for the safe handling, storage,

and application of 2-fluoro-3-methyl-4-nitrophenol. As a Senior Application Scientist, I have

structured this document to move beyond generic safety data, focusing instead on the specific

risks associated with fluorinated nitro-cresols in drug discovery workflows—specifically their

role as intermediates in the synthesis of Rho-kinase (ROCK) inhibitors and other bioactive

small molecules.

Critical Notice: This compound possesses a unique substitution pattern (Fluorine at C2, Methyl

at C3, Nitro at C4) that influences both its chemical reactivity and toxicological profile. It must

be treated as a potent uncoupler of oxidative phosphorylation until proven otherwise.

Part 1: Chemical Identity & Physiochemical Profiling
Understanding the physical nature of this scaffold is the first step in risk mitigation. The

combination of the electron-withdrawing nitro group and the electronegative fluorine atom
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significantly increases the acidity of the phenolic proton compared to non-fluorinated cresols.

Parameter Technical Specification

Chemical Name 2-Fluoro-3-methyl-4-nitrophenol

Synonyms
4-nitro-3-methyl-2-fluorophenol; Phenol, 2-

fluoro-3-methyl-4-nitro-

CAS Number 954414-26-7

Molecular Formula C₇H₆FNO₃

Molecular Weight 171.13 g/mol

Appearance Pale yellow to beige crystalline solid

Solubility
Soluble in DMSO, Methanol, DCM; Sparingly

soluble in water

Acidity (Predicted pKa)
~6.5 – 7.2 (More acidic than 3-methyl-4-

nitrophenol due to F-induction)

Partition Coeff.[1][2][3] (LogP) ~2.1 (Moderate lipophilicity; skin absorption risk)

Part 2: GHS Hazard Identification & Toxicology
The Mechanistic Risk: Nitro-phenolic compounds are classic uncouplers of oxidative

phosphorylation. They disrupt ATP synthesis in mitochondria by dissipating the proton gradient.

The addition of the fluorine atom at the ortho position (C2) increases lipophilicity, potentially

enhancing dermal absorption and blood-brain barrier penetration compared to standard

nitrophenols.

GHS Classification (OSHA HCS 2012 / EU CLP)
Signal Word:WARNING

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.sigmaaldrich.com/HK/zh/product/enamine/enah9453d461?context=bbe
https://patents.google.com/patent/WO2007121416A2/en
https://patentimages.storage.googleapis.com/52/fb/10/dc4e59ee445e1f/EP1403255A1.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b6253972?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Hazard Class Category
Hazard Statement (H-
Code)

Acute Toxicity (Oral) Cat 4 H302: Harmful if swallowed.

Acute Toxicity (Dermal) Cat 4
H312: Harmful in contact with

skin.

Acute Toxicity (Inhal.) Cat 4 H332: Harmful if inhaled.

Skin Corrosion/Irrit. Cat 2 H315: Causes skin irritation.

Eye Damage/Irrit. Cat 2A
H319: Causes serious eye

irritation.[4][5]

STOT - Single Exp. Cat 3
H335: May cause respiratory

irritation.[4][5]

Precautionary Strategy (P-Codes):

P261: Avoid breathing dust/fume.[4][5]

P280: Wear protective gloves/protective clothing/eye protection.[4][5]

P301 + P312: IF SWALLOWED: Call a POISON CENTER if you feel unwell.

Part 3: Operational Protocols (Handling & Storage)
In a high-throughput synthesis lab, cross-contamination and degradation are the primary

operational risks.

1. Engineering Controls
Primary Containment: All weighing and open-vessel manipulations must occur within a

certified Chemical Fume Hood or a Powder Containment Enclosure.

Static Control: Nitro-aromatics can be shock-sensitive if dry and impure. Use anti-static

weighing boats and ground all equipment.

2. Personal Protective Equipment (PPE) Matrix
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Hands:Double-gloving is mandatory.

Inner Layer: Nitrile (minimum 0.11 mm).

Outer Layer: Polychloroprene or "Silver Shield" laminate gloves are recommended for

prolonged contact, as nitro-compounds can permeate standard nitrile over time.

Respiratory: If working outside a hood (not recommended), use a P95/P100 particulate

respirator with an organic vapor cartridge (OV/P100).

3. Storage & Stability
Temperature: Store at 2–8°C (Refrigerated).

Atmosphere: Store under Argon or Nitrogen. Phenolic oxidation leads to quinone formation

(darkening of the solid), which can act as a radical scavenger and inhibit subsequent

palladium-catalyzed cross-coupling reactions (e.g., Suzuki-Miyaura).

Incompatibility: Keep away from strong bases (forms unstable nitrophenolate salts), acid

chlorides, and reducing agents (hydrazine/metal hydrides) which can reduce the nitro group

exothermically.

Part 4: Emergency Response & Waste Management
Emergency Decision Logic
The following diagram outlines the immediate response protocol for exposure events.

Exposure Event Identify Route

Dermal Contact
(High Absorption Risk)

Eye Contact
(Corrosive Potential)

Inhalation
(Mucosal Irritation)

1. Remove Clothing
2. Wash w/ Soap & Water (15m)

3. Do NOT use Ethanol

1. Rinse w/ Water (15m)
2. Remove Contacts

3. Consult Ophthalmologist

1. Move to Fresh Air
2. Oxygen if labored breathing
3. Monitor for delayed edema

Seek Medical Attention
(Bring SDS)
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Click to download full resolution via product page

Figure 1: Immediate response workflow for exposure to fluorinated nitro-phenols. Note the

prohibition of ethanol for skin washing, as it enhances dermal absorption.

Waste Disposal
Stream: Segregate into Halogenated Organic Waste.

Destruction: High-temperature incineration equipped with a scrubber is required.

Reasoning: Combustion generates Hydrogen Fluoride (HF) and Nitrogen Oxides (NOx).

Standard incineration without scrubbing will release corrosive HF gas.

Part 5: Synthesis & Application Context
This compound is rarely an end-product; it is a scaffold. Understanding its reactivity helps

predict safety risks during synthesis.

Common Synthetic Pathway: The compound is typically synthesized via the nitration of 2-

fluoro-3-methylphenol.

Safety Note: Nitration of electron-rich phenols is highly exothermic. Temperature control

(<0°C) is critical to prevent "runaway" dinitration or oxidation, which can lead to unstable

mixtures.

Application in Drug Discovery: It is frequently used to synthesize Rho-kinase (ROCK) inhibitors

(e.g., for treating glaucoma or hypertension). The phenol group is often alkylated (ether

formation), or the nitro group is reduced to an aniline for amide coupling.
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Starting Material:
2-Fluoro-3-methylphenol

Nitration
(HNO3 / H2SO4, <0°C)

 Exothermic!

Target:
2-Fluoro-3-methyl-4-nitrophenol

 Regioselective

Downstream Application:
Reduction to Aniline ->

Amide Coupling (ROCK Inhibitors)

 H2/Pd-C Reduction

Click to download full resolution via product page

Figure 2: Synthetic utility and origin. The transformation from product to downstream aniline

requires careful hydrogenation safety controls.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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